Cas no 1310800-53-3 (6-chloro-2-hydroxy-3-methylbenzaldehyde)

• Product Name: 6-chloro-2-hydroxy-3-methylbenzaldehyde
• CAS No: 1310800-53-3
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD21281097
• CID: 5249677
• PubChem ID: 53306103
• Update Time: 2026-03-09

6-chloro-2-hydroxy-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-hydroxy-3-methylbenzaldehyde
• Z1267796572
• Benzaldehyde, 6-chloro-2-hydroxy-3-methyl-

• MDL： MFCD21281097
• Inchi： 1S/C8H7ClO2/c1-5-2-3-7(9)6(4-10)8(5)11/h2-4,11H,1H3
• InChI Key： CEJGHSOYBUTMRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1C=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 6-chloro-2-hydroxy-3-methylbenzaldehyde

Comprehensive Overview of 6-Chloro-2-hydroxy-3-methylbenzaldehyde (CAS No. 1310800-53-3): Properties, Applications, and Industry Insights

6-Chloro-2-hydroxy-3-methylbenzaldehyde (CAS No. 1310800-53-3) is a specialized organic compound with a molecular formula of C₈H₇ClO₂. This chlorinated benzaldehyde derivative features a unique combination of functional groups, including a hydroxyl group and a chloro substituent, making it a valuable intermediate in pharmaceutical synthesis and fine chemical production. Its structural properties have garnered attention in medicinal chemistry research, particularly in the development of novel bioactive molecules.

Recent trends in green chemistry have increased demand for efficient synthesis methods of 6-Chloro-2-hydroxy-3-methylbenzaldehyde. Researchers are exploring catalytic processes and solvent-free reactions to optimize its production while minimizing environmental impact. The compound's electron-withdrawing chloro group and hydrogen-bonding hydroxyl group contribute to its reactivity, enabling diverse chemical transformations in drug discovery pipelines.

In analytical applications, 6-Chloro-2-hydroxy-3-methylbenzaldehyde serves as a chromatographic reference standard due to its well-defined spectroscopic properties. Its UV-Vis absorption characteristics (typically λ_max ~280-320 nm) make it suitable for HPLC method development. The compound's crystalline structure has been characterized by X-ray diffraction, providing valuable data for computational chemistry studies and molecular modeling applications.

The structure-activity relationship (SAR) of 6-Chloro-2-hydroxy-3-methylbenzaldehyde derivatives has become a focal point in antimicrobial research. Modified versions of this scaffold show promising activity against drug-resistant pathogens, aligning with global efforts to address antibiotic resistance. Its metal-chelating properties also make it relevant in developing enzyme inhibitors and catalytic systems for biomedical applications.

From a commercial perspective, 6-Chloro-2-hydroxy-3-methylbenzaldehyde (CAS 1310800-53-3) is supplied by specialized chemical manufacturers with strict quality control standards. Typical specifications include ≥98% purity (HPLC), with detailed certificates of analysis documenting residual solvent levels and impurity profiles. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure stability of this light-sensitive compound during transportation and handling.

Emerging applications in material science have expanded the utility of 6-Chloro-2-hydroxy-3-methylbenzaldehyde. Its incorporation into polymeric materials and coordination complexes demonstrates potential for creating functional materials with tailored optical or electronic properties. These developments align with growing interest in smart materials for sensor technologies and optoelectronic devices.

Regulatory considerations for 6-Chloro-2-hydroxy-3-methylbenzaldehyde focus on REACH compliance and proper safety documentation. While not classified as hazardous under current GHS standards, appropriate laboratory practices should be followed when handling this chemical. The compound's environmental fate and biodegradability are subjects of ongoing ecotoxicological studies, reflecting the chemical industry's commitment to sustainable development.

Recent patent literature reveals growing interest in 6-Chloro-2-hydroxy-3-methylbenzaldehyde derivatives for agricultural applications, particularly as precursors for crop protection agents. The compound's structural versatility allows modification to target specific plant metabolic pathways, contributing to the development of next-generation agrochemicals with improved environmental profiles.

In academic research, 6-Chloro-2-hydroxy-3-methylbenzaldehyde serves as a building block for heterocyclic synthesis, enabling the construction of benzofuran, chromone, and quinoline derivatives. These privileged scaffolds are frequently encountered in drug discovery programs targeting CNS disorders and inflammatory conditions, making this compound valuable for medicinal chemistry exploration.

The global market for 6-Chloro-2-hydroxy-3-methylbenzaldehyde reflects broader trends in specialty chemicals, with increasing demand from contract research organizations and pharmaceutical innovators. Quality benchmarks continue to rise, driven by stricter regulatory requirements and the need for reproducible synthetic routes in GMP environments. Future developments may include continuous flow chemistry approaches to enhance production efficiency of this valuable chemical intermediate.